2,4-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone

• IUPAC Name: 4-[(E)-(5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazinylidene)methyl]benzene-1,3-diol
• InChI: InChI=1S/C16H12N6O2/c23-10-6-5-9(13(24)7-10)8-17-21-16-19-15-14(20-22-16)11-3-1-2-4-12(11)18-15/h1-8,23-24H,(H2,18,19,21,22)/b17-8+
• InChI Key: ZDHSYHSEPCFVOE-CAOOACKPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)NN=CC4=C(C=C(C=C4)O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)N/N=C/C4=C(C=C(C=C4)O)O
• Molecular Formula: C16H12N6O2
• Molecular Weight: 320.31 g/mol

Description

2,4-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a hydrazone derivative of 2,4-dihydroxybenzaldehyde and 5H-[1,2,4]triazino[5,6-b]indole.

Mechanism of Action

The mechanism of action of 2,4-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone is not fully understood. However, it has been suggested that the compound may exert its anticancer activity by inducing apoptosis in cancer cells. It has also been proposed that the compound may inhibit the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects such as antioxidant activity, antimicrobial activity, and anticancer activity. The compound has been found to scavenge free radicals and protect cells from oxidative damage. It has also been shown to inhibit the growth of various microorganisms such as bacteria and fungi. Moreover, it has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,4-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This makes it a useful tool for studying metal ion interactions in biological systems. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,4-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer and microbial infections. Another direction is to study its mechanism of action in more detail to better understand how it exerts its biological effects. Additionally, further research is needed to determine its toxicity and potential side effects, which will be important for its safe use in various applications.

Synthesis Methods

The synthesis of 2,4-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone involves the reaction of 2,4-dihydroxybenzaldehyde with 5H-[1,2,4]triazino[5,6-b]indole in the presence of hydrazine hydrate. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions. The resulting product is then purified by recrystallization using a suitable solvent.

Scientific Research Applications

2,4-dihydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer, antimicrobial, and antioxidant properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.